Cas no 2229248-77-3 (2-(4-cyclopropylphenyl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(4-cyclopropylphenyl)-3,3-difluoropropan-1-amine
• CAS No: 2229248-77-3
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 6047042
• PubChem ID: 165851969
• Update Time: 2025-05-25

2-(4-cyclopropylphenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropylphenyl)-3,3-difluoropropan-1-amine
• 2229248-77-3
• EN300-1959336

• Inchi： 1S/C12H15F2N/c13-12(14)11(7-15)10-5-3-9(4-6-10)8-1-2-8/h3-6,8,11-12H,1-2,7,15H2
• InChI Key： NISYKLRLRPLLQZ-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(=CC=1)C1CC1)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-cyclopropylphenyl)-3,3-difluoropropan-1-amine

Introduction to 2-(4-cyclopropylphenyl)-3,3-difluoropropan-1-amine (CAS No. 2229248-77-3)

2-(4-cyclopropylphenyl)-3,3-difluoropropan-1-amine, identified by the CAS number 2229248-77-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenyl ring substituted with a cyclopropyl group and an amine functional group attached to a difluorinated propanediol backbone. The presence of fluorine atoms introduces additional electronic and steric effects, making this molecule of considerable interest for its potential applications in drug design and development.

The structural motif of 2-(4-cyclopropylphenyl)-3,3-difluoropropan-1-amine is particularly noteworthy due to its ability to modulate biological targets through precise interactions. The cyclopropyl group, known for its rigid three-membered ring structure, can enhance binding affinity by restricting conformational flexibility at the binding site. Meanwhile, the difluorinated propanediol moiety contributes to metabolic stability and lipophilicity, which are critical factors in determining the pharmacokinetic profile of drug candidates. These structural features make the compound a promising scaffold for further derivatization and optimization.

In recent years, there has been growing interest in the development of novel pharmacophores that incorporate fluorine atoms. Fluorinated compounds are widely recognized for their ability to improve drug efficacy, reduce toxicity, and enhance bioavailability. The introduction of fluorine at specific positions in molecules can alter electronic properties, leading to stronger interactions with biological targets such as enzymes and receptors. For instance, fluoroalkyl groups have been shown to increase metabolic stability by resisting enzymatic degradation, while also enhancing binding affinity through hydrophobic interactions.

The amine functional group in 2-(4-cyclopropylphenyl)-3,3-difluoropropan-1-amine serves as a versatile handle for further chemical modifications. Amines are common pharmacophores in medicinal chemistry due to their ability to form hydrogen bonds and engage in ionic interactions with biological targets. This property makes them ideal for designing molecules that can interact with proteins or nucleic acids in a targeted manner. Additionally, the amine group can be further functionalized into amides, ureas, or sulfonamides, expanding the chemical space available for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of compounds like 2-(4-cyclopropylphenyl)-3,3-difluoropropan-1-amine with high accuracy. These tools allow for the rapid screening of large libraries of compounds and the identification of promising candidates for further experimental validation. By leveraging these computational methods, scientists can optimize the structural features of the molecule to improve its pharmacological properties.

The synthesis of 2-(4-cyclopropylphenyl)-3,3-difluoropropan-1-amine presents unique challenges due to its complex structural framework. However, modern synthetic methodologies have made significant progress in addressing these challenges. Techniques such as cross-coupling reactions, fluorination methods, and protecting group strategies have been instrumental in constructing this molecule efficiently. The development of novel synthetic routes not only facilitates access to this compound but also contributes to the broader field of organic synthesis by providing new tools and methodologies.

From a biological perspective, 2-(4-cyclopropylphenyl)-3,3-difluoropropan-1-amine has shown potential in several areas of research. Its structural features suggest that it may interact with enzymes or receptors involved in critical biological pathways. For example, studies have indicated that similar compounds may exhibit inhibitory activity against certain kinases or transcription factors. Further investigation is needed to fully elucidate its biological activity and potential therapeutic applications.

The pharmaceutical industry is increasingly recognizing the importance of fluorinated compounds in drug development. Their unique properties make them valuable candidates for treating a wide range of diseases, including cancer, inflammation, and infectious diseases. As research continues to uncover new applications for fluorinated molecules like 2-(4-cyclopropylphenyl)-3,3-difluoropropan-1-amine, their role in modern medicine is expected to grow significantly.

In conclusion,2-(4-cyclopropylphenyl)-3,3-difluoropropan-1-amine (CAS No. 2229248-77-3) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and promising biological properties make it a valuable scaffold for further exploration and development. As our understanding of fluorinated compounds continues to evolve，this molecule is poised to play an important role in the discovery and design of novel therapeutic agents.